Cas no 2229496-80-2 (tert-butyl 3-methyl-4-(piperazin-1-yl)methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 3-methyl-4-(piperazin-1-yl)methylpiperidine-1-carboxylate
• CAS No: 2229496-80-2
• MF: C₁₆H₃₁N₃O₂
• MW: 297.436244249344
• CID: 6292896
• PubChem ID: 165828377
• Update Time: 2025-07-15

tert-butyl 3-methyl-4-(piperazin-1-yl)methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-methyl-4-(piperazin-1-yl)methylpiperidine-1-carboxylate
• tert-butyl 3-methyl-4-[(piperazin-1-yl)methyl]piperidine-1-carboxylate
• EN300-1903197
• 2229496-80-2

• Inchi： 1S/C16H31N3O2/c1-13-11-19(15(20)21-16(2,3)4)8-5-14(13)12-18-9-6-17-7-10-18/h13-14,17H,5-12H2,1-4H3
• InChI Key： BIJCWBYCTPSZSL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CN2CCNCC2)C(C)C1)=O

Computed Properties

• Exact Mass: 297.24162724g/mol
• Monoisotopic Mass: 297.24162724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.8Ų

Additional information on tert-butyl 3-methyl-4-(piperazin-1-yl)methylpiperidine-1-carboxylate

Introduction to Tert-butyl 3-methyl-4-(piperazin-1-yl)methylpiperidine-1-carboxylate (CAS No. 2229496-80-2)

Tert-butyl 3-methyl-4-(piperazin-1-yl)methylpiperidine-1-carboxylate, with the chemical identifier CAS No. 2229496-80-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising properties for further exploration in drug development, particularly in the realm of central nervous system (CNS) therapies. The structural features of this molecule, including its piperidine and piperazine moieties, make it a candidate for investigation in various therapeutic applications.

The tert-butyl group in the molecular structure contributes to the lipophilicity of the compound, which is a crucial factor in determining its ability to cross the blood-brain barrier. This characteristic is particularly relevant for drugs targeting neurological disorders, as it allows for better penetration into the CNS. Additionally, the presence of a methyl group at the third position of the piperidine ring and a piperazine moiety at the fourth position introduces specific interactions that can be exploited for pharmacological effects.

In recent years, there has been growing interest in piperazine derivatives due to their diverse biological activities. Piperazine-based compounds have shown potential in treating conditions such as depression, anxiety, and schizophrenia. The incorporation of a piperazine ring into Tert-butyl 3-methyl-4-(piperazin-1-yl)methylpiperidine-1-carboxylate may enhance its binding affinity to certain neurotransmitter receptors, making it a valuable scaffold for developing novel therapeutics.

Current research in medicinal chemistry focuses on optimizing the pharmacokinetic and pharmacodynamic properties of small molecule drugs. The structural design of Tert-butyl 3-methyl-4-(piperazin-1-yl)methylpiperidine-1-carboxylate aligns with these goals by incorporating features that improve solubility, stability, and target specificity. For instance, the carboxylate group at the terminal position can facilitate interactions with biological targets while also enhancing metabolic stability.

One of the key aspects of drug development is understanding how a compound interacts with biological systems at the molecular level. Computational modeling and experimental studies have been instrumental in elucidating the binding mechanisms of Tert-butyl 3-methyl-4-(piperazin-1-yl)methylpiperidine-1-carboxylate with potential therapeutic targets. These studies have revealed that the compound exhibits favorable interactions with serotonin receptors, which are implicated in mood regulation and cognitive function.

The synthesis of Tert-butyl 3-methyl-4-(piperazin-1-yl)methylpiperidine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule efficiently. These methods not only improve the scalability of production but also allow for modifications that can fine-tune its pharmacological properties.

Preclinical studies are essential for evaluating the safety and efficacy of new compounds before they can be tested in human trials. Tert-butyl 3-methyl-4-(piperazin-1-yl)methylpiperidine-1-carboxylate has undergone several preclinical investigations that demonstrate its potential as a lead compound for further development. These studies have shown that it exhibits low toxicity profiles and demonstrates efficacy in animal models of neurological disorders.

The future direction of research on Tert-butyl 3-methyl-4-(piperazin-1-yl)methylpiperidine-1-carboxylate includes exploring its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to modulate neurotransmitter activity suggests that it could interfere with pathological processes associated with these conditions. Additionally, investigating its interactions with other biological targets may uncover new therapeutic applications beyond CNS disorders.

In conclusion, Tert-butyl 3-methyl-4-(piperazin-1-yl)methylpiperidine-1-carboxylate (CAS No. 2229496-80-2) is a promising compound with significant potential in pharmaceutical development. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further exploration in treating neurological and psychiatric disorders. As research continues to uncover new insights into its mechanisms of action, this compound may pave the way for innovative therapeutic strategies.